![molecular formula C15H17N3O2 B7462816 (2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone](/img/structure/B7462816.png)
(2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone
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Overview
Description
(2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone, also known as MPIM, is a chemical compound that has shown promise in scientific research applications. It is a small molecule that has been found to have various biochemical and physiological effects, making it a potentially valuable tool for studying biological systems. In
Mechanism of Action
The mechanism of action of (2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone involves its binding to the GPR55 receptor. When this compound binds to the receptor, it blocks the activation of downstream signaling pathways, which leads to a decrease in cellular proliferation and migration. This makes this compound a valuable tool for studying the role of GPR55 in various physiological processes.
Biochemical and physiological effects:
In addition to its effects on GPR55, this compound has also been found to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in various types of cancer. This compound has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone in lab experiments is its selectivity for the GPR55 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve the desired level of receptor blockade in some experiments.
Future Directions
There are many potential future directions for research involving (2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone. One area of interest is the role of GPR55 in cancer progression. This compound has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer. This suggests that this compound may have potential as an anticancer agent. Another area of interest is the development of more potent and selective GPR55 antagonists, which could help to further elucidate the role of this receptor in physiological processes.
Synthesis Methods
The synthesis of (2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone involves a multi-step process that begins with the reaction of 2-methyl-4-chloromorpholine with sodium hydride in the presence of dimethylformamide. This results in the formation of 2-methylmorpholin-4-ol. The next step involves the reaction of 2-methylmorpholin-4-ol with 3-phenylimidazole-4-carboxylic acid in the presence of thionyl chloride, which leads to the formation of this compound.
Scientific Research Applications
(2-Methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone has been found to have various scientific research applications. One of its primary uses is in the study of G protein-coupled receptors (GPCRs). GPCRs are a class of membrane proteins that are involved in a wide range of physiological processes, including vision, smell, taste, and hormone regulation. This compound has been found to be a potent and selective antagonist of the GPR55 receptor, which is involved in various cellular processes, including cell proliferation and migration.
properties
IUPAC Name |
(2-methylmorpholin-4-yl)-(3-phenylimidazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c1-12-10-17(7-8-20-12)15(19)14-9-16-11-18(14)13-5-3-2-4-6-13/h2-6,9,11-12H,7-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPSDUVXOCBFFBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCO1)C(=O)C2=CN=CN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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